Cas no 1785360-24-8 (3-Cyclobutyl-3,3-difluoropropan-1-amine)

• Product Name: 3-Cyclobutyl-3,3-difluoropropan-1-amine
• CAS No: 1785360-24-8
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 5740512
• PubChem ID: 84763134
• Update Time: 2025-06-08

3-Cyclobutyl-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutyl-3,3-difluoropropan-1-amine
• 1785360-24-8
• EN300-1644967
• Cyclobutanepropanamine, γ,γ-difluoro-

• Inchi： 1S/C7H13F2N/c8-7(9,4-5-10)6-2-1-3-6/h6H,1-5,10H2
• InChI Key： STMFEFQPANFZIO-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1CCC1)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 167.7±35.0 °C(Predicted)
• pka: 9.46±0.10(Predicted)

Additional information on 3-Cyclobutyl-3,3-difluoropropan-1-amine

Introduction to 3-Cyclobutyl-3,3-difluoropropan-1-amine (CAS No. 1785360-24-8)

3-Cyclobutyl-3,3-difluoropropan-1-amine, with the CAS number 1785360-24-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclobutyl group and two fluorine atoms, which contribute to its distinct chemical and biological properties.

The cyclobutyl group in 3-Cyclobutyl-3,3-difluoropropan-1-amine imparts rigidity to the molecule, which can influence its conformational flexibility and binding interactions with biological targets. The presence of fluorine atoms further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential applications of 3-Cyclobutyl-3,3-difluoropropan-1-amine in various therapeutic areas. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs), a family of membrane receptors that play crucial roles in cellular signaling pathways. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 3-Cyclobutyl-3,3-difluoropropan-1-amine for several GPCRs. The results showed that the compound exhibited high affinity for specific subtypes of GPCRs, suggesting its potential as a lead compound for developing novel drugs targeting these receptors. The high selectivity observed in this study is particularly important for minimizing off-target effects and improving the safety profile of potential therapeutic agents.

Beyond its interactions with GPCRs, 3-Cyclobutyl-3,3-difluoropropan-1-amine has also been studied for its effects on ion channels and enzymes. For instance, a recent investigation published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound could modulate the activity of certain ion channels involved in pain sensation and neuronal excitability. This finding opens up new possibilities for developing analgesic agents with improved efficacy and reduced side effects.

The metabolic stability of 3-Cyclobutyl-3,3-difluoropropan-1-amine is another key aspect that has been extensively studied. Fluorination is known to enhance the metabolic stability of organic compounds by reducing their susceptibility to oxidative metabolism. In vitro studies have shown that 3-Cyclobutyl-3,3-difluoropropan-1-amine exhibits superior metabolic stability compared to non-fluorinated analogs, which could translate into longer half-lives and improved pharmacokinetic properties when administered in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Cyclobutyl-3,3-difluoropropan-1-amine in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising pharmacodynamic effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In addition to its therapeutic potential, 3-Cyclobutyl-3,3-difluoropropan-1-amine has also been explored as a tool compound in basic research. Its unique chemical structure makes it a valuable probe for studying protein-ligand interactions and elucidating the mechanisms underlying receptor activation and signaling pathways. Researchers have used this compound to gain insights into the structural basis of receptor-ligand binding and to identify key residues involved in ligand recognition.

The synthesis of 3-Cyclobutyl-3,3-difluoropropan-1-amine has been optimized through various synthetic routes to improve yield and purity. One commonly used method involves the reaction of 2-bromocyclobutane with fluoroacetonitrile followed by reduction to form the amine functionality. Advances in synthetic chemistry have enabled the production of this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In conclusion, 3-Cyclobutyl-3,3-difluoropropan-1-amine (CAS No. 1785360-24-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features confer favorable biological properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the quest for innovative treatments for various diseases.